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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187

An In-depth Technical Guide on the Core Properties and Biological Activities of Chimaphilin for
Researchers, Scientists, and Drug Development Professionals.

Introduction

Chimaphilin, with the IUPAC name 2,7-dimethylnaphthalene-1,4-dione, is a naturally occurring
naphthoquinone found in various plant species, notably in the genera Chimaphila and Pyrola.
This compound has garnered significant interest in the scientific community due to its diverse
biological activities, including antifungal, antioxidant, and anticancer properties. This technical
guide provides a comprehensive overview of chimaphilin, focusing on its chemical identity,
biological functions, and the experimental methodologies used to elucidate its mechanisms of
action. The information is presented to support further research and development of
chimaphilin as a potential therapeutic agent.

Chemical Identity and Synonyms

A clear identification of a chemical compound is fundamental for research and drug
development. The following table summarizes the IUPAC name and various synonyms and
identifiers for chimaphilin.
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Identifier Type Identifier

IUPAC Name 2,7-dimethylnaphthalene-1,4-dione

Synonyms Chimaphilin, 2,7-Dimethyl-1,4-naphthoquinone
CAS Number 482-70-2

PubChem CID 101211

ChEBI ID CHEBI:3595

Molecular Formula C12H1002

Molecular Weight 186.21 g/mol

Biological Activity of Chimaphilin

Chimaphilin exhibits a range of biological activities that are of significant interest for
therapeutic applications. These activities have been quantified in various in vitro studies, and
the key findings are summarized below.

Anticancer Activity

Chimaphilin has demonstrated cytotoxic effects against cancer cell lines. Notably, it induces
apoptosis in human breast cancer cells.

Cell Line Cancer Type ICs0 Value (pM) Citation

MCF-7 Human Breast Cancer 43.30 [1]

Antifungal Activity

Chimaphilin has shown inhibitory activity against pathogenic fungi, particularly those
associated with skin conditions.
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. Disease o
Fungal Species L. MIC (mg/mL) Citation
Association

Dandruff, Pityriasis

Malassezia globosa ) 0.39 [1]
versicolor
_ _ Dandruff, Seborrheic
Malassezia restricta . 0.55 [1]
dermatitis
Antioxidant Activity

The antioxidant potential of chimaphilin has been evaluated through its ability to scavenge
free radicals. While specific data for the pure compound is limited, the crude extract of
Chimaphila umbellata, where chimaphilin is a principal component, has been assessed.

Assay Sample ICs0 Value (ppm) Citation
DPPH Radical Chimaphila umbellata

_ 142.1 +3.6 [1]
Scavenging crude extract

Signaling Pathways Modulated by Chimaphilin

Chimaphilin exerts its biological effects by modulating key cellular signaling pathways.
Understanding these pathways is crucial for elucidating its mechanism of action and for the
development of targeted therapies.

TGF-B1-Induced Epithelial-to-Mesenchymal Transition
(EMT) Signaling Pathway

Chimaphilin has been shown to inhibit the invasion and metastasis of human osteosarcoma
cells by suppressing the TGF-B1-induced EMT. It achieves this by blocking the PI3K/Akt and
ERK1/2 signaling pathways, as well as inhibiting the phosphorylation of Smad?2/3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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